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Abstract

This technical guide provides a detailed overview of the existence, synthesis, and
characterization of Strontium Subnitride (SrzN), a layered electride material. While often
overshadowed by the more common strontium nitride (SrsNz), Sr2N exhibits unique structural
and electronic properties that are of significant interest to the materials science and solid-state
chemistry communities. This document consolidates the available crystallographic, and
predicted electronic and magnetic data, and outlines the key experimental protocols for its
synthesis and analysis.

Introduction

Strontium Subnitride (Srz2N) is a binary compound of strontium and nitrogen. Its existence and
crystal structure have been confirmed, revealing a layered material with metallic properties.
Unlike the more conventional strontium nitride (SrsN2), which is a semiconductor, SrzN is
classified as an electride. In electrides, electrons are not localized on atoms but occupy
interstitial sites, acting as anions. This unique electronic configuration is the source of its
interesting properties and potential applications. This guide aims to provide a centralized
resource for researchers interested in the synthesis and characterization of this intriguing
material.
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Existence and Synthesis of Strontium Subnitride
(Srz2N)

The existence of Strontium Subnitride has been experimentally verified. The primary method
for its synthesis involves the reaction of strontium metal with nitrogen gas at elevated
temperatures. While specific experimental details are scarce in readily available literature, the
synthesis is understood to proceed by carefully controlling the stoichiometry and reaction
conditions to favor the formation of the subnitride over the more common SrsNz.

Key Synthesis Reference

The foundational work on the synthesis and characterization of SrzN was reported by N.E.
Brese and M. O'Keeffe in 1990. The data presented in this guide is primarily based on the
crystallographic information available from the Materials Project, which cites this seminal work.

Characterization of Strontium Subnitride (SrzN)

The characterization of Sr2N involves a combination of crystallographic and computational
methods to determine its structure and predict its physical properties.

Crystallographic Properties

Srz2N crystallizes in a trigonal crystal system with the space group R-3m.[1] The structure is
layered, with strontium and nitrogen atoms forming distinct planes.

Table 1: Crystallographic Data for Strontium Subnitride (SrzN)

Parameter Value

Crystal System Trigonal

Space Group R-3m

Lattice Parameters (a, b, c) a=384A b=384A c=21.00A
Lattice Angles (a, B, Y) a =90.00°, B =90.00° y = 120.00°

Data sourced from the Materials Project.
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Electronic and Magnetic Properties

Computational studies based on Density Functional Theory (DFT) have been used to predict

the electronic and magnetic properties of Sr2N.

Table 2: Predicted Electronic and Magnetic Properties of Strontium Subnitride (Srz2N)

Property Predicted Value
Magnetic Ordering Non-magnetic
Total Magnetization 0.00 pB/f.u.

Data sourced from the Materials Project.

The non-magnetic nature of Srz2N is a key predicted characteristic, distinguishing it from other
nitride materials that may exhibit magnetic ordering.

Experimental Protocols

While the full detailed experimental protocols from the original synthesis paper by Brese and
O'Keeffe are not readily accessible, a general procedure can be inferred. The synthesis of Sr2N
as a starting material for other reactions has been mentioned in the literature, suggesting its
successful and repeatable preparation.

General Synthesis Workflow

The synthesis of Sr2N is expected to follow a solid-state reaction pathway.

Caption: A generalized workflow for the synthesis of Strontium Subnitride (SrzN).

Characterization Workflow

The characterization of the synthesized Sr2N would involve standard solid-state analytical
techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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